Cas no 10102-15-5 (Sodium sulfite heptahydrate)

• Product Name: Sodium sulfite heptahydrate
• CAS No: 10102-15-5
• MF: Na₂SO₃^.₇H₂O
• MW: 252.149702548981
• MDL: MFCD00149188
• CID: 86311
• PubChem ID: 160916
• Update Time: 2025-09-27

Sodium sulfite heptahydrate Chemical and Physical Properties

Names and Identifiers

• SODIUM SULFITE HEPTAHYDRATE
• sodiumsulfiteheptahydrate(2:1:7)
• sulfurousacid,sodiumsalt,heptahydrate
• SODIUM SULPHITE 7H2O
• Sodiumsulfite7-hydrate
• SODIUM SULFITE 7 H2O
• Sulfurous acid, disodium salt, heptahydrate
• SODIUMSULPHITEHEPTAHYDRATE
• disodium,sulfite,heptahydrate
• Dinatrium-sulfit-7-wasser
• UNII-4YS288TJUI
• SODIUM SULFITE HEPTA
• Sulfurous acid disodium·7hydrate
• Sodium sulfite heptahydrate (2:1:7)
• 4YS288TJUI
• Sulfurous acid, sodium salt, heptahydrate
• SODIUMSULFITEHEPTAHYDRATE
• Dinatrium-sulfit-7-wasser [IUPAC]
• Sodium sulfite hepahydrate
• Dinatriumsulfit Heptahydrat
• sodium sulphite heptahydrate
• disodium sulfite heptahydrate
• KSC492Q3P
• 2Na.SO3.7H2O
• WMJRPJZQQSSDBU-UHFFFAOYSA-L
• 5254AF
• Sulfurous Acid Sodium Salt Heptahydrate
• DISODIUM SULFITE, HEPTAHYDRATE
• 10102-15-5
• DTXSID8043949
• SODIUM SULFITE HEPTAHYDRATE [EP MONOGRAPH]
• Q27260685
• SODIUM SULFITE HEPTAHYDRATE [EP IMPURITY]
• disodium;sulfite;heptahydrate
• AKOS015911924
• AKOS028109202
• Sulfurous acid, disodium salt, heptahydrate (9CI)
• DB-231848
• Sodium sulfite heptahydrate

• MDL： MFCD00149188
• Inchi： 1S/2Na.H2O3S.7H2O/c;;1-4(2)3;;;;;;;/h;;(H2,1,2,3);7*1H2/q2*+1;;;;;;;;/p-2
• InChI Key： WMJRPJZQQSSDBU-UHFFFAOYSA-L
• SMILES： S(=O)([O-])[O-].[Na+].[Na+].O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 252.01000
• Monoisotopic Mass: 252.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.4

Experimental Properties

• Color/Form: Colorless monoclinic crystal with sulfur dioxide smell and easy weathering
• Density: 1.560
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 147.01000
• LogP: -0.58850
• Solubility: Soluble in water, glycerin, slightly soluble in ethanol
• Vapor Pressure: No data available

Sodium sulfite heptahydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：2811
• Safety Instruction： S26; S36/37/39
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal sulfites
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium sulfite heptahydrate

Sodium sulfite heptahydrate (CAS No. 10102-15-5): A Comprehensive Overview

Sodium sulfite heptahydrate, with the chemical formula Na₂SO₃·7H₂O, is a widely utilized compound in various industrial and pharmaceutical applications. This white crystalline solid is renowned for its versatility, serving as a reducing agent, preservative, and pH adjuster. Its unique properties make it indispensable in multiple sectors, including textiles, paper manufacturing, and water treatment. The compound's stability and reactivity under different conditions have been extensively studied, leading to significant advancements in its application across scientific domains.

The chemical structure of Sodium sulfite heptahydrate consists of sodium ions (Na⁺) and sulfite ions (SO₃²⁻), with seven water molecules of hydration. This crystalline form enhances its solubility in water, making it highly effective in aqueous solutions. The compound's ability to release sulfur dioxide (SO₂) when exposed to acidic conditions is particularly noteworthy, as it plays a crucial role in various chemical reactions and industrial processes.

Recent research has highlighted the importance of Sodium sulfite heptahydrate in pharmaceutical applications. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, owing to its ability to scavenge free radicals and modulate inflammatory pathways. For instance, researchers have explored its efficacy in preventing oxidative stress-induced damage in cells, which could have implications for the development of novel therapeutic strategies against chronic diseases.

In the textile industry, Sodium sulfite heptahydrate is used as a bleaching agent and dye fixative. Its ability to decolorize fabrics without causing significant degradation has made it a preferred choice for many manufacturers. Additionally, its role in preventing the formation of permanent stains on textiles has been well-documented, enhancing the longevity and quality of garments.

The environmental impact of using Sodium sulfite heptahydrate has also been a subject of extensive investigation. Studies have shown that when properly disposed of, it does not pose significant risks to aquatic ecosystems. However, excessive accumulation can lead to the formation of sulfuric acid upon reaction with water and air, which may affect soil pH levels. Therefore, sustainable practices in handling and disposal are essential to mitigate any potential environmental concerns.

Advancements in synthetic chemistry have led to the development of more efficient methods for producing Sodium sulfite heptahydrate. Modern techniques focus on optimizing yield while minimizing energy consumption and waste generation. For example, catalytic processes have been employed to enhance the conversion rates of raw materials into the desired product, thereby improving cost-effectiveness and sustainability.

The compound's role in water treatment cannot be overstated. It is widely used for removing chlorine from drinking water supplies, thereby ensuring safer consumption. Moreover, its ability to precipitate heavy metals makes it an effective agent in industrial wastewater treatment plants. By converting toxic metal ions into insoluble forms, it aids in purifying water before it is released back into the environment.

In conclusion, Sodium sulfite heptahydrate (CAS No. 10102-15-5) is a multifaceted compound with applications spanning multiple industries. Its unique chemical properties and benefits make it indispensable in pharmaceuticals, textiles, water treatment, and beyond. As research continues to uncover new uses and improve production methods, the significance of this compound is expected to grow even further.